Cas no 82070-01-7 (6-Fluorochroman)
6-Fluorochroman Chemical and Physical Properties
Names and Identifiers
-
- 6-Fluorochroman
- 6-fluoro-3,4-dihydro-2H-chromene
- 6-FLUOROCHROMANE
- AGN-PC-009QC6
- CTK5E9384
- J3.508.622F
- AKOS006285269
- EN300-3476523
- SCHEMBL577552
- AB43944
- 6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN
- 82070-01-7
- DTXSID30466796
- Y11947
- AADYIFLRRCYLRF-UHFFFAOYSA-N
- DB-350473
- HS-8162
- XH0665
-
- MDL: MFCD08236761
- Inchi: 1S/C9H9FO/c10-8-3-4-9-7(6-8)2-1-5-11-9/h3-4,6H,1-2,5H2
- InChI Key: AADYIFLRRCYLRF-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(C=1)CCCO2
Computed Properties
- Exact Mass: 152.06400
- Monoisotopic Mass: 152.063743068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23000
- LogP: 2.15070
6-Fluorochroman Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449041770-1g |
6-Fluorochroman |
82070-01-7 | 95% | 1g |
$305.28 | 2023-09-01 | |
| Chemenu | CM123840-1g |
6-fluorochromane |
82070-01-7 | 95% | 1g |
$333 | 2021-06-09 | |
| TRC | F588405-250mg |
6-Fluorochroman |
82070-01-7 | 250mg |
$207.00 | 2023-05-18 | ||
| TRC | F588405-2.5g |
6-Fluorochroman |
82070-01-7 | 2.5g |
$1642.00 | 2023-05-18 | ||
| Chemenu | CM123840-1g |
6-fluorochromane |
82070-01-7 | 95% | 1g |
$317 | 2022-06-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1230558-250mg |
6-Fluorochromane |
82070-01-7 | 98% | 250mg |
¥2470.00 | 2024-07-28 | |
| Enamine | EN300-3476523-1g |
6-fluoro-3,4-dihydro-2H-1-benzopyran |
82070-01-7 | 1g |
$1057.0 | 2023-09-03 | ||
| Enamine | EN300-3476523-5g |
6-fluoro-3,4-dihydro-2H-1-benzopyran |
82070-01-7 | 5g |
$3065.0 | 2023-09-03 | ||
| Enamine | EN300-3476523-10g |
6-fluoro-3,4-dihydro-2H-1-benzopyran |
82070-01-7 | 10g |
$4545.0 | 2023-09-03 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-496860-250mg |
6-Fluorochroman, |
82070-01-7 | 250mg |
¥2858.00 | 2023-09-05 |
6-Fluorochroman Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 6-Fluorochroman
Recent Advances in the Study of 6-Fluorochroman (CAS: 82070-01-7) in Chemical Biology and Pharmaceutical Research
6-Fluorochroman (CAS: 82070-01-7) is a fluorinated derivative of chroman, a structural motif commonly found in bioactive molecules. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel pharmaceuticals, particularly in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents. This research briefing synthesizes the latest findings on 6-Fluorochroman, focusing on its chemical properties, biological activities, and applications in drug discovery.
One of the most significant advancements in the study of 6-Fluorochroman is its role as a precursor in the synthesis of serotonin receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 6-Fluorochroman derivatives exhibit high affinity for 5-HT1A and 5-HT2A receptors, suggesting potential applications in treating anxiety and depression. The study utilized molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, providing a robust foundation for further preclinical development.
In addition to its CNS applications, 6-Fluorochroman has been investigated for its anti-inflammatory properties. A recent Bioorganic & Medicinal Chemistry Letters article (2024) reported that 6-Fluorochroman-based compounds inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. The researchers employed a combination of synthetic chemistry and cell-based assays to elucidate the structure-activity relationship (SAR) of these compounds, identifying key functional groups that enhance anti-inflammatory efficacy.
The synthetic accessibility of 6-Fluorochroman has also been a focus of recent research. A 2024 Organic Process Research & Development paper described an optimized, scalable synthesis route for 6-Fluorochroman, achieving a high yield (85%) and purity (>99%). This advancement addresses previous challenges in large-scale production, making 6-Fluorochroman more viable for industrial applications. The study emphasized the use of green chemistry principles, such as solvent-free reactions and catalytic fluorination, to minimize environmental impact.
Looking ahead, the versatility of 6-Fluorochroman continues to inspire innovative research. Emerging studies are exploring its potential in oncology, particularly as a scaffold for kinase inhibitors. Preliminary data from a 2024 ACS Chemical Biology study suggest that 6-Fluorochroman derivatives can selectively target aberrant kinase signaling pathways in cancer cells, offering a promising avenue for targeted therapy. Further in vivo studies are warranted to validate these findings and assess pharmacokinetic properties.
In conclusion, 6-Fluorochroman (CAS: 82070-01-7) represents a multifaceted compound with significant potential in drug discovery. Its applications span CNS disorders, inflammation, and oncology, supported by robust synthetic methodologies and growing biological evidence. Continued research into its derivatives and mechanisms of action will likely yield novel therapeutic candidates in the coming years.
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